Cas no 2060045-72-7 (5-{(tert-butoxy)carbonylamino}-3-(butoxymethyl)pentanoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-3-(butoxymethyl)pentanoic acid
• CAS No: 2060045-72-7
• MF: C₁₅H₂₉NO₅
• MW: 303.394465208054
• MDL: MFCD30487977
• CID: 5613638
• PubChem ID: 137702704
• Update Time: 2025-10-16

5-{(tert-butoxy)carbonylamino}-3-(butoxymethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl]amino}-3-(butoxymethyl)pentanoicacid
• EN300-330289
• 5-{[(tert-butoxy)carbonyl]amino}-3-(butoxymethyl)pentanoic acid
• 2060045-72-7
• 3-(Butoxymethyl)-5-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• Pentanoic acid, 3-(butoxymethyl)-5-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 5-{(tert-butoxy)carbonylamino}-3-(butoxymethyl)pentanoic acid

• MDL： MFCD30487977
• Inchi： 1S/C15H29NO5/c1-5-6-9-20-11-12(10-13(17)18)7-8-16-14(19)21-15(2,3)4/h12H,5-11H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： OYNZYNILACLEMD-UHFFFAOYSA-N
• SMILES： O(CCCC)CC(CC(=O)O)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.20457303g/mol
• Monoisotopic Mass: 303.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 453.9±40.0 °C(Predicted)
• pka: 4.54±0.10(Predicted)

Additional information on 5-{(tert-butoxy)carbonylamino}-3-(butoxymethyl)pentanoic acid

Comprehensive Overview of 5-{(tert-butoxy)carbonylamino}-3-(butoxymethyl)pentanoic acid (CAS No. 2060045-72-7)

5-{(tert-butoxy)carbonylamino}-3-(butoxymethyl)pentanoic acid (CAS No. 2060045-72-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring both tert-butoxycarbonyl (Boc) and butoxymethyl functional groups, makes it a versatile intermediate for drug development, particularly in peptide synthesis and prodrug design. The compound's carboxylic acid moiety further enhances its reactivity, enabling applications in bioconjugation and targeted delivery systems.

In recent years, the demand for Boc-protected amino acid derivatives like 5-{(tert-butoxy)carbonylamino}-3-(butoxymethyl)pentanoic acid has surged due to their critical role in proteolysis-targeting chimera (PROTAC) technology and antibody-drug conjugates (ADCs). Researchers are increasingly exploring its potential in sustainable chemistry, with studies focusing on solvent-free synthesis and catalytic efficiency improvements. The compound’s lipophilicity, influenced by the butoxymethyl side chain, also aligns with current trends in bioavailability enhancement for poorly soluble APIs.

From an industrial perspective, CAS No. 2060045-72-7 is often discussed in the context of green chemistry and cost-effective scaling. Innovations in continuous flow reactors have been applied to its production, addressing challenges related to yield optimization and waste reduction. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

The compound’s relevance extends to personalized medicine, where its modular structure supports the development of tailored therapeutics. For instance, its Boc group allows selective deprotection under mild conditions, a feature exploited in multi-step synthetic routes. Additionally, the pentanoic acid backbone provides a scaffold for structural modifications, enabling researchers to fine-tune pharmacokinetic properties.

Environmental considerations are another key focus area. The biodegradability profile of 5-{(tert-butoxy)carbonylamino}-3-(butoxymethyl)pentanoic acid has been evaluated in alignment with OECD guidelines, with results supporting its classification as a low-persistence chemical. This aligns with the broader industry shift toward eco-friendly intermediates and circular economy principles.

In summary, CAS No. 2060045-72-7 represents a convergence of cutting-edge research and industrial applicability. Its role in advancing drug discovery, coupled with its adaptability to sustainable practices, positions it as a compound of significant scientific and commercial interest. Future developments may explore its utility in nanocarrier systems or as a linker for biocompatible materials, further expanding its impact across multidisciplinary fields.